N-(4-bromo-2-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide

• IUPAC Name: N'-(4-bromo-2-methylphenyl)-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C14H17BrN2O3/c1-9-7-10(15)4-5-12(9)17-14(19)13(18)16-8-11-3-2-6-20-11/h4-5,7,11H,2-3,6,8H2,1H3,(H,16,18)(H,17,19)
• InChI Key: MFNHGWWTTZPUPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)C(=O)NCC2CCCO2
• Molecular Formula: C14H17BrN2O3
• Molecular Weight: 341.20 g/mol

Description

N-(4-bromo-2-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide, also known as B-FNA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. B-FNA is a derivative of the well-known compound, fenamate, which is commonly used as an anti-inflammatory drug. However, B-FNA has shown promising results in research studies as a potential tool for investigating the role of ion channels in various physiological processes.

Mechanism of Action

N-(4-bromo-2-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide selectively blocks the activity of the T-type calcium channel by binding to a specific site on the channel protein. This binding prevents the channel from opening and allowing calcium ions to flow into the cell, which ultimately reduces neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in research studies. Specifically, this compound has been shown to reduce pain perception in animal models, suggesting that it may have potential as a pain reliever. Additionally, this compound has been shown to reduce seizure activity in animal models, suggesting that it may have potential as an anti-epileptic drug. This compound has also been shown to affect sleep regulation in animal models, suggesting that it may have potential as a sleep aid.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromo-2-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide in research studies is its selective blocking ability for T-type calcium channels. This allows researchers to investigate the role of these channels in various physiological processes without affecting the activity of other ion channels. However, one limitation of using this compound is its potential for off-target effects. While this compound is selective for T-type calcium channels, it may still affect the activity of other ion channels to some extent.

Future Directions

There are a number of potential future directions for research involving N-(4-bromo-2-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide. One potential direction is to investigate the role of T-type calcium channels in pain perception and the potential for this compound as a pain reliever. Another potential direction is to investigate the role of T-type calcium channels in epilepsy and the potential for this compound as an anti-epileptic drug. Additionally, further research could investigate the potential for this compound as a sleep aid and its effects on sleep regulation. Overall, this compound has shown promising results in research studies and has the potential to be a valuable tool for investigating the role of ion channels in various physiological processes.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide has been primarily used in research studies to investigate the role of ion channels in various physiological processes. Specifically, this compound has been shown to selectively block the activity of the T-type calcium channel, which is involved in regulating neuronal excitability and neurotransmitter release. This selective blocking ability makes this compound a valuable tool for investigating the role of T-type calcium channels in various physiological processes, including pain perception, epilepsy, and sleep regulation.